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Compound of Interest

Compound Name: Methyl (1-trimethylsilyl)acrylate

Cat. No.: B100997 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals working with Methyl (1-trimethylsilyl)acrylate.

It outlines the necessary personal protective equipment (PPE), handling procedures, and

disposal plans to ensure a safe laboratory environment.

Chemical and Physical Properties

Property Value

Molecular Formula C7H14O2Si

Appearance Colorless liquid

Hazards

Highly flammable liquid and vapor. Harmful if

swallowed, in contact with skin, or if inhaled.

Causes skin and serious eye irritation. May

cause an allergic skin reaction and respiratory

irritation.[1][2][3][4][5][6]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical when handling Methyl (1-trimethylsilyl)acrylate to

minimize exposure and ensure personal safety.

Recommended Personal Protective Equipment
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Body Part Equipment Specification

Eyes/Face Safety Goggles & Face Shield

Chemical splash goggles are

mandatory. A face shield

should be worn over the

goggles for maximum

protection.[4][7]

Hands Nitrile Gloves

Double gloving with nitrile

gloves is recommended as

methacrylate monomers can

penetrate latex and vinyl

gloves within minutes.[8][9]

Respiratory Respirator

Use a NIOSH/MSHA approved

respirator if exposure limits are

exceeded or if working in an

area with inadequate

ventilation.[10][11][12]

Body Laboratory Coat

A flame-resistant lab coat

should be worn to protect

against splashes and fire

hazards.

Footwear Closed-toe Shoes
Ensure shoes cover the entire

foot.

Operational Plan: Handling and Storage
Adherence to a strict operational plan is crucial for the safe handling and storage of Methyl (1-
trimethylsilyl)acrylate.

Step-by-Step Handling Protocol

Preparation:

Ensure a certified chemical fume hood is operational.
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Verify that a safety shower and eyewash station are accessible and functional.

Assemble all necessary equipment and reagents before handling the chemical.

Ground all equipment to prevent static discharge.[3][5][13]

Handling:

Conduct all work within a chemical fume hood to minimize inhalation exposure.[1][14]

Use non-sparking tools to avoid ignition sources.[1][3][14]

Keep the container tightly closed when not in use.

Avoid contact with skin, eyes, and clothing.[4]

Do not eat, drink, or smoke in the handling area.

Storage:

Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[1]

[2][13][14]

Keep the container tightly sealed to prevent exposure to moisture and air.[11][12]

Store away from incompatible materials such as strong oxidizing agents, acids, and

bases.

Emergency Procedures
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Incident Protocol

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes. Remove contaminated

clothing. Seek medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting upper and lower

eyelids. Seek immediate medical attention.

Inhalation

Move the person to fresh air. If breathing is

difficult, administer oxygen. Seek immediate

medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Spill

Evacuate the area. Remove all ignition sources.

Absorb the spill with an inert material (e.g.,

sand, vermiculite) and place it in a sealed

container for disposal. Do not allow the spill to

enter drains.[1][2][14]

Disposal Plan
Proper disposal of Methyl (1-trimethylsilyl)acrylate and its contaminated waste is essential to

prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Disposal
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Waste Type Disposal Procedure

Unused Chemical

Dispose of as hazardous waste through your

institution's environmental health and safety

(EHS) office. Do not pour down the drain.[2][3]

Contaminated PPE

Place all used gloves, lab coats, and other

disposable PPE in a designated hazardous

waste container.

Contaminated Labware

Rinse contaminated glassware and equipment

with a suitable solvent (e.g., acetone) in a

chemical fume hood. Collect the rinsate as

hazardous waste.

Experimental Workflow
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Caption: Workflow for handling Methyl (1-trimethylsilyl)acrylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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